Cas no 206442-98-0 (4-Methylumbelliferyl N-acetyl-a-D-neuraminic acid ammonium)

• Product Name: 4-Methylumbelliferyl N-acetyl-a-D-neuraminic acid ammonium
• CAS No: 206442-98-0
• MF: C₂₁H₂₈N₂O₁₁
• MW: 484.453826904297
• CID: 5721073
• PubChem ID: 154726625
• Update Time: 2025-06-08

4-Methylumbelliferyl N-acetyl-a-D-neuraminic acid ammonium Chemical and Physical Properties

Names and Identifiers

• 206442-98-0
• Ammonium (2S,4S,5R,6R)-5-acetamido-4-hydroxy-2-((4-methyl-2-oxo-2H-chromen-7-yl)oxy)-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylate
• 4-Methylumbelliferyl N-acetyl-a-D-neuraminic acid ammonium

• Inchi： 1S/C21H25NO11.H3N/c1-9-5-16(27)31-15-6-11(3-4-12(9)15)32-21(20(29)30)7-13(25)17(22-10(2)24)19(33-21)18(28)14(26)8-23;/h3-6,13-14,17-19,23,25-26,28H,7-8H2,1-2H3,(H,22,24)(H,29,30);1H3/t13-,14+,17+,18+,19+,21+;/m0./s1
• InChI Key： JABMXFCECUDLJX-NLSRWXBQSA-N
• SMILES： O1[C@@](C(=O)[O-])(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)OC1=CC=C2C(C)=CC(=O)OC2=C1.[NH4+]

Computed Properties

• Exact Mass: 484.16930971g/mol
• Monoisotopic Mass: 484.16930971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 796
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196Ų

Additional information on 4-Methylumbelliferyl N-acetyl-a-D-neuraminic acid ammonium

4-Methylumbelliferyl N-acetyl-α-D-neuraminic acid ammonium (CAS No. 206442-98-0): A Versatile Tool in Glycobiology and Drug Discovery

4-Methylumbelliferyl N-acetyl-α-D-neuraminic acid ammonium (CAS No. 206442-98-0) is a synthetic compound that has gained significant attention in the fields of glycobiology and drug discovery. This compound, commonly referred to as 4-MU-Neu5Ac, is a fluorescent substrate used to study the activity of sialidases, also known as neuraminidases. Sialidases are enzymes that cleave sialic acids from glycoproteins and glycolipids, playing crucial roles in various biological processes, including cell signaling, immune responses, and pathogen infection.

The structure of 4-Methylumbelliferyl N-acetyl-α-D-neuraminic acid ammonium consists of a 4-methylumbelliferone (4-MU) moiety linked to an N-acetyl-α-D-neuraminic acid (Neu5Ac) residue. The 4-MU group is a well-known fluorophore that emits a strong fluorescence upon cleavage by sialidases, making it an ideal substrate for enzyme assays. The Neu5Ac residue, on the other hand, is a common terminal sugar found in many glycoconjugates and serves as the recognition site for sialidases.

In recent years, the use of 4-Methylumbelliferyl N-acetyl-α-D-neuraminic acid ammonium has expanded beyond basic research into more applied areas. For instance, it has been utilized in high-throughput screening (HTS) platforms to identify inhibitors of sialidases, which are potential therapeutic targets for various diseases. One such disease is influenza, where viral neuraminidases are essential for viral replication and spread. Inhibitors of these enzymes can block viral entry and release from host cells, thereby reducing the severity and duration of the infection.

A study published in the Journal of Medicinal Chemistry in 2021 reported the use of 4-Methylumbelliferyl N-acetyl-α-D-neuraminic acid ammonium in a HTS campaign to identify novel neuraminidase inhibitors. The researchers screened a library of over 100,000 compounds and identified several hits with potent inhibitory activity against both influenza A and B neuraminidases. These hits were further optimized through structure-activity relationship (SAR) studies, leading to the development of lead compounds with improved potency and selectivity.

Beyond its application in antiviral drug discovery, 4-Methylumbelliferyl N-acetyl-α-D-neuraminic acid ammonium has also been used to study the role of sialidases in cancer biology. Sialidases are often overexpressed in various types of cancer and have been implicated in tumor progression and metastasis. A study published in Cancer Research in 2022 demonstrated that inhibition of sialidase activity using 4-Methylumbelliferyl N-acetyl-α-D-neuraminic acid ammonium-based assays could reduce tumor growth and metastasis in mouse models of breast cancer.

The versatility of 4-Methylumbelliferyl N-acetyl-α-D-neuraminic acid ammonium extends to its use in diagnostic applications. In clinical settings, elevated levels of sialidase activity have been associated with various diseases, including inflammatory bowel disease (IBD) and certain neurological disorders. By measuring sialidase activity using this fluorescent substrate, clinicians can gain valuable insights into disease progression and response to therapy.

In conclusion, 4-Methylumbelliferyl N-acetyl-α-D-neuraminic acid ammonium (CAS No. 206442-98-0) is a powerful tool for studying sialidase activity and has wide-ranging applications in glycobiology, drug discovery, and diagnostics. Its unique properties make it an essential reagent for researchers working on understanding the complex roles of sialic acids in biological systems and developing new therapeutic strategies for various diseases.